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Compound of Interest

Compound Name: Aszonalenin

Cat. No.: B1229209

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Aszonalenin, a natural product isolated from the fungus Neosartorya spinosa IFM 47025. This
document is intended for researchers, scientists, and drug development professionals, offering
a detailed summary of its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)
data, experimental protocols for its characterization, and insights into its biological activity
related to the NF-kB signaling pathway.

Spectroscopic Data of Aszonalenin

The structural elucidation of Aszonalenin has been achieved through a combination of one-
and two-dimensional NMR spectroscopy and high-resolution mass spectrometry.

Mass Spectrometry (MS)

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) has been utilized to
determine the precise molecular weight and elemental composition of Aszonalenin.
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Parameter Value

Molecular lon [M+H]*

Measured m/z Data not available in the searched resources.
Molecular Formula Data not available in the searched resources.
Calculated Mass Data not available in the searched resources.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra provide detailed information about the chemical environment of
each proton and carbon atom within the Aszonalenin molecule, respectively. This data is
crucial for confirming its intricate ring system and stereochemistry.

Table 1: *H NMR Spectroscopic Data for Aszonalenin

- Chemical Shift (d) o Coupling Constant
Position Multiplicity
[Ppm] (J) [Hz]

Specific chemical
shifts, multiplicities,
and coupling
constants for each
proton in Aszonalenin
are not available in
the searched

resources.

Table 2: 13C NMR Spectroscopic Data for Aszonalenin

Position Chemical Shift (&) [ppm]

Specific chemical shifts for each carbon in
Aszonalenin are not available in the searched

resources.
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Experimental Protocols

The acquisition of high-quality spectroscopic data is fundamental for the unambiguous

structural identification of natural products like Aszonalenin. The following sections outline the

general methodologies employed for NMR and MS analysis of fungal secondary metabolites.

Isolation of Aszonalenin

Aszonalenin was isolated from the culture extract of the fungus Neosartorya spinosa IFM

47025. The isolation process typically involves:

Fermentation: Culturing the fungus on a suitable medium (e.g., milled rice) to promote the
production of secondary metabolites.

Extraction: Extracting the fungal culture with an organic solvent, such as methanol or ethyl
acetate.

Fractionation: Partitioning the crude extract between immiscible solvents (e.g., acetonitrile
and n-hexane) to separate compounds based on polarity.

Chromatography: Further purification using techniques like silica gel column chromatography
to isolate the pure compound.[1]

Mass Spectrometry Analysis

HR-ESI-MS analysis is performed to obtain high-accuracy mass data. A general protocol

involves:

Instrumentation: A high-resolution mass spectrometer (e.g., LTQ Orbitrap) equipped with an
electrospray ionization source.

Sample Preparation: The purified compound is dissolved in a suitable solvent (e.g.,
methanol).

lonization Mode: Positive ion mode ([M+H]*) is commonly used for this class of compounds.

Data Acquisition: Full scan mass spectra are acquired over a specific m/z range.
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NMR Spectroscopy Analysis

1D and 2D NMR experiments are conducted to elucidate the complete chemical structure. A
typical workflow includes:

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g., CDCls
or DMSO-ds).

e 1D NMR: Acquisition of *H and 13C NMR spectra to identify the types and numbers of protons
and carbons.

e 2D NMR: Experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear
Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are
performed to establish connectivity between protons and carbons.

The following diagram illustrates a general workflow for the isolation and structural elucidation
of fungal metabolites.

r
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Figure 1. Experimental workflow for the isolation and structural elucidation of Aszonalenin.

Biological Activity: Inhibition of the NF-kB Signaling
Pathway
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Recent studies have identified Aszonalenin as an inhibitor of the Nuclear Factor-kappa B (NF-
KB) signaling pathway.[1] The NF-kB pathway is a crucial regulator of immune and
inflammatory responses, and its dysregulation is implicated in various diseases, including
cancer.

The canonical NF-kB signaling cascade is initiated by various stimuli, leading to the activation
of the IkB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IkBa, targeting
it for ubiquitination and subsequent degradation by the proteasome. This releases the NF-kB
(p50/p65) dimer, allowing it to translocate to the nucleus and activate the transcription of target
genes involved in inflammation, cell survival, and proliferation.

Aszonalenin's inhibitory activity on this pathway suggests its potential as a lead compound for
the development of novel anti-inflammatory or anti-cancer therapeutics. The precise
mechanism of inhibition by Aszonalenin is a subject of ongoing research.

The following diagram illustrates the canonical NF-kB signaling pathway and a hypothetical
point of intervention for Aszonalenin.
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Figure 2. The canonical NF-kB signaling pathway with a potential point of inhibition by
Aszonalenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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